![molecular formula C20H25NO3S B5515648 (3R*,4R*)-1-(1-benzothien-2-ylcarbonyl)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol](/img/structure/B5515648.png)
(3R*,4R*)-1-(1-benzothien-2-ylcarbonyl)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol
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Description
Synthesis Analysis
The synthesis of compounds similar to "(3R*,4R*)-1-(1-benzothien-2-ylcarbonyl)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol" involves intricate chemical reactions. For example, the synthesis of 4H-pyrano[3,2-c]pyridines, which shares some structural similarities, is achieved through reactions involving 4-hydroxy-6-methyl-2-pyridone with benzylidenemalononitriles, α-cyanoacrylic esters, and other compounds in various solvents like ethanol and pyridine (Mekheimer, Mohamed, & Sadek, 1997).
Molecular Structure Analysis
The molecular structure of compounds similar to our compound of interest is often elucidated using various spectroscopic methods. For instance, the structure of 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine was established based on elemental analysis and spectral data (Halim & Ibrahim, 2022).
Chemical Reactions and Properties
Chemical reactions involving similar compounds exhibit diverse reactivity and product formation. For example, the Michael addition of active methylene compounds to (Z)-2-arylidenebenzo[b]thiophen-3(2H)-ones led to the synthesis of various carboxylates and pyrans, demonstrating the compound's reactivity under different conditions (Bakhouch et al., 2015).
Physical Properties Analysis
The physical properties of these compounds, like solubility, melting point, and crystal structure, can be quite complex. For instance, the crystal structure of 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile, a structurally related compound, was determined using X-ray diffraction, revealing detailed insights into its physical characteristics (Okasha et al., 2022).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and functional group analysis, of these compounds are crucial for understanding their potential applications. Detailed studies, often using various analytical techniques like NMR, mass spectrometry, and IR spectroscopy, are employed to explore these properties. An example is the synthesis and analysis of similar compounds where functional groups and their reactivities were thoroughly investigated (Connor et al., 1984).
Scientific Research Applications
Chemical Synthesis and Characterization
Synthesis of Analogous Compounds : The compound is structurally related to benzothienopyrans, which have been synthesized through reactions like Michael addition. These compounds are characterized using techniques like NMR and X-ray diffraction, indicating its potential in chemical synthesis research (Bakhouch et al., 2015).
Molecular Structure Analysis : Studies on similar compounds have been conducted to establish molecular structures, often utilizing single crystal X-ray measurements. This signifies the compound's importance in structural chemistry and molecular analysis (Okasha et al., 2022).
Pharmacokinetics and Metabolism Studies
Metabolite Analysis : Compounds with similar structures have been studied to understand their metabolism and identify their metabolites. This includes the analysis of metabolite/parent ratios using in vitro and physicochemical data, highlighting the compound's relevance in drug metabolism studies (Obach et al., 2018).
Pharmacokinetic Modeling : The compound's analogs have been subject to pharmacokinetic modeling to predict their behavior in biological systems, emphasizing its potential application in pharmacokinetics research (Sawant-Basak et al., 2013).
Pharmaceutical Formulation
Solid Form Selection : Research on structurally related compounds includes selecting solid forms for pharmaceutical formulation, focusing on stability and manufacturability. This underscores the compound's significance in the field of pharmaceutical sciences (Kojima et al., 2008).
Medicinal Chemistry : Analogous compounds have been synthesized and evaluated for their biological activities, such as antimicrobial and anti-tumor properties. This indicates the compound's utility in medicinal chemistry for the development of therapeutic agents (Jurd, 1996).
properties
IUPAC Name |
1-benzothiophen-2-yl-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3S/c1-14-13-21(9-8-20(14,23)16-6-10-24-11-7-16)19(22)18-12-15-4-2-3-5-17(15)25-18/h2-5,12,14,16,23H,6-11,13H2,1H3/t14-,20+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIUQVGKAQJRWAQ-VLIAUNLRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CCOCC2)O)C(=O)C3=CC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)C3=CC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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